Cas no 1706044-00-9 (1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine
• CAS No: 1706044-00-9
• MF: C₁₆H₁₄Cl₂FNO₄S₂
• MW: 438.321063518524
• CID: 6110234
• PubChem ID: 90587896
• Update Time: 2025-08-04

1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine
• 1-(3-chloro-4-fluorophenyl)sulfonyl-3-(4-chlorophenyl)sulfonylpyrrolidine
• AKOS024880394
• 1706044-00-9
• 1-((3-chloro-4-fluorophenyl)sulfonyl)-3-((4-chlorophenyl)sulfonyl)pyrrolidine
• F6435-8949

• Inchi： 1S/C16H14Cl2FNO4S2/c17-11-1-3-12(4-2-11)25(21,22)14-7-8-20(10-14)26(23,24)13-5-6-16(19)15(18)9-13/h1-6,9,14H,7-8,10H2
• InChI Key： PUPPXOHAPQUTSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(C1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O)F

Computed Properties

• Exact Mass: 436.9725338g/mol
• Monoisotopic Mass: 436.9725338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine

Introduction to 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine (CAS No. 1706044-00-9) and Its Emerging Applications in Chemical Biology

1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine, identified by the CAS number 1706044-00-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of pyrrolidine derivatives, which are known for their versatility in medicinal chemistry. The presence of multiple sulfonyl groups and halogen substituents in its molecular framework imparts distinct chemical properties, making it a valuable scaffold for drug discovery and molecular research.

The structural motif of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine consists of a pyrrolidine core substituted with two benzenesulfonyl groups at the 1 and 3 positions, respectively. The 3-position is further modified with a 3-chloro-4-fluorobenzene group, while the 4-position of the second sulfonyl group is linked to a 4-chlorobenzene moiety. This arrangement creates a highly functionalized molecule with potential interactions at multiple biological targets. The chloro and fluoro substituents are strategically positioned to enhance binding affinity and selectivity, which are critical factors in the design of novel bioactive compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in various cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine has emerged as a promising candidate in this domain due to its ability to modulate PPIs through direct binding or allosteric mechanisms. The sulfonyl groups serve as key pharmacophores, facilitating interactions with specific residues on the target protein, while the halogen atoms contribute to favorable hydrophobic interactions and hydrogen bonding capabilities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide array of cellular processes. Dysregulation of kinase activity is associated with numerous diseases, making them attractive therapeutic targets. Studies have demonstrated that 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine can interact with specific kinase domains, potentially inhibiting their activity and thereby modulating downstream signaling pathways. This capability has opened up avenues for exploring its efficacy in treating conditions such as cancer and autoimmune disorders.

Furthermore, the compound's structural features make it an excellent candidate for use as a tool compound in biochemical assays. Its well-defined binding pockets and high affinity for certain biological targets allow researchers to investigate protein-ligand interactions with greater precision. This has been particularly valuable in fragment-based drug discovery approaches, where small molecules like 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine are used to identify hit compounds that can be further optimized into lead candidates.

The synthesis of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct the desired framework efficiently. These advancements not only facilitate the production of this compound but also allow for rapid modifications to its structure, enabling the exploration of novel analogs with enhanced biological activity.

Recent studies have highlighted the potential of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine as an intermediate in the synthesis of more complex pharmacophores. By serving as a building block, this compound can be incorporated into larger molecules designed to interact with multiple targets simultaneously. Such multi-target directed ligands (MTDLs) have shown promise in reducing side effects and improving therapeutic outcomes by modulating several pathways at once.

The safety profile of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine is another critical consideration in its application within pharmaceutical research. Extensive preliminary studies have been conducted to assess its stability, solubility, and potential toxicity profiles. These investigations have provided valuable insights into how best to handle and utilize this compound in experimental settings while ensuring safety for researchers involved in its study.

In conclusion,1-(3-chloro-4-fluorobenzenesulfonyl)-3-(4-chlorobenzenesulfonyl)pyrrolidine (CAS No. 1706044-00-9) represents a significant advancement in chemical biology research due to its unique structural properties and potential therapeutic applications. Its ability to modulate protein-protein interactions and kinases makes it a valuable asset in drug discovery efforts aimed at treating various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand even further, opening up new possibilities for innovation within pharmaceutical science.